3-Pyridinecarbonitrile, 2,5-dichloro-6-methyl-
Overview
Description
3-Pyridinecarbonitrile, 2,5-dichloro-6-methyl- (3-PCM) is a heterocyclic compound with a variety of interesting properties. It is a colorless, slightly volatile liquid that has been used in various scientific research applications, including in the synthesis of other compounds, in the study of biochemical and physiological effects, and in laboratory experiments.
Scientific Research Applications
3-Pyridinecarbonitrile, 2,5-dichloro-6-methyl- has been used in a variety of scientific research applications, including as a starting material in the synthesis of other compounds, in the study of biochemical and physiological effects, and in laboratory experiments. It has also been used as a reagent in the synthesis of various organic compounds, and as a catalyst in the synthesis of polymers.
Mechanism of Action
The mechanism of action of 3-Pyridinecarbonitrile, 2,5-dichloro-6-methyl- is still not completely understood. However, it is thought to act as an inhibitor of certain enzymes and as a modulator of certain biochemical pathways. It has also been shown to interact with certain proteins and to modulate their activity.
Biochemical and Physiological Effects
3-Pyridinecarbonitrile, 2,5-dichloro-6-methyl- has been shown to have various biochemical and physiological effects. It has been shown to inhibit certain enzymes, modulate certain biochemical pathways, and interact with certain proteins. It has also been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
3-Pyridinecarbonitrile, 2,5-dichloro-6-methyl- has several advantages for use in laboratory experiments. It is a relatively stable compound, and its synthesis is relatively simple. It is also relatively non-toxic and has low volatility. However, it is not very soluble in water, and its solubility in organic solvents is limited.
Future Directions
There are several potential future directions for research with 3-Pyridinecarbonitrile, 2,5-dichloro-6-methyl-. These include further study of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be done to develop improved synthesis methods and to explore its potential use in other scientific research applications.
properties
IUPAC Name |
2,5-dichloro-6-methylpyridine-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2/c1-4-6(8)2-5(3-10)7(9)11-4/h2H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNNMMPADSQWJTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=N1)Cl)C#N)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00512416 | |
Record name | 2,5-Dichloro-6-methylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00512416 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84703-17-3 | |
Record name | 2,5-Dichloro-6-methylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00512416 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.